Cas no 1261860-23-4 (3,2',4',5'-Tetrachlorobiphenyl-4-ethanone)
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone
-
- Inchi: 1S/C14H8Cl4O/c15-11-5-9(2-1-8(11)3-4-19)10-6-13(17)14(18)7-12(10)16/h1-2,4-7H,3H2
- InChI Key: BACZDLJSXDJRTK-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1CC=O)C1C=C(C(=CC=1Cl)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 312
- XLogP3: 5.9
- Topological Polar Surface Area: 17.1
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011003977-250mg |
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone |
1261860-23-4 | 97% | 250mg |
475.20 USD | 2021-07-05 | |
| Alichem | A011003977-500mg |
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone |
1261860-23-4 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A011003977-1g |
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone |
1261860-23-4 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone
Research Brief on 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone (CAS: 1261860-23-4): Recent Advances and Applications
3,2',4',5'-Tetrachlorobiphenyl-4-ethanone (CAS: 1261860-23-4) is a chlorinated biphenyl derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of several studies aimed at understanding its biochemical properties, environmental impact, and therapeutic potential. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.
Recent studies have focused on the synthesis and characterization of 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone, with particular emphasis on its stability and reactivity under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and confirm its purity. These efforts are critical for ensuring the reproducibility of experiments involving this compound, which is often used as a precursor or intermediate in the synthesis of more complex molecules.
One of the key areas of interest is the environmental impact of 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone. As a chlorinated biphenyl derivative, it shares structural similarities with polychlorinated biphenyls (PCBs), which are known for their persistence and toxicity in the environment. Recent research has investigated its biodegradation pathways and potential accumulation in biological systems. Preliminary findings suggest that this compound may exhibit lower environmental persistence compared to traditional PCBs, but further studies are needed to fully assess its ecological risks.
In the realm of pharmaceutical research, 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone has shown promise as a building block for the development of novel therapeutic agents. Its unique chlorination pattern and ketone functionality make it a versatile intermediate for the synthesis of bioactive molecules. Recent work has explored its potential as a precursor in the development of antimicrobial and anti-inflammatory compounds. Early-stage in vitro studies have demonstrated moderate activity against certain bacterial strains, highlighting its potential for further optimization.
Another notable application of this compound lies in its use as a reference standard in analytical chemistry. Due to its well-defined structure and purity, 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone is increasingly being utilized in the calibration of chromatographic and mass spectrometric methods. This is particularly relevant in environmental monitoring and toxicology studies, where accurate quantification of chlorinated compounds is essential.
Despite these advancements, challenges remain in the large-scale production and handling of 3,2',4',5'-Tetrachlorobiphenyl-4-ethanone. Recent publications have addressed optimization of synthetic routes to improve yield and reduce byproduct formation. Additionally, safety protocols for its handling and storage have been refined, given the potential hazards associated with chlorinated organic compounds.
Looking ahead, future research directions may include more detailed investigations into the compound's mechanism of action in biological systems, as well as expanded structure-activity relationship studies to explore its full therapeutic potential. Collaborative efforts between chemists, biologists, and environmental scientists will be crucial in unlocking the multifaceted applications of this interesting molecule.
1261860-23-4 (3,2',4',5'-Tetrachlorobiphenyl-4-ethanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)